Cas no 52999-76-5 (2,4-Heptadienoic acid, 6-oxo-, (E,E)-)
52999-76-5 structure
Product Name:2,4-Heptadienoic acid, 6-oxo-, (E,E)-
CAS No:52999-76-5
MF:C7H8O3
MW:140.136622428894
CID:358278
Update Time:2024-03-02
2,4-Heptadienoic acid, 6-oxo-, (E,E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Heptadienoic acid, 6-oxo-, (E,E)-
- 6-oxohepta-2,4-dienoic acid
- 2,4-Heptadienoic acid, 6-oxo-, (2E,4E)-
-
- Inchi: 1S/C7H8O3/c1-6(8)4-2-3-5-7(9)10/h2-5H,1H3,(H,9,10)/b4-2+,5-3+
- InChI Key: RFRRXWCZGSHOQK-ZUVMSYQZSA-N
- SMILES: C(O)(=O)/C=C/C=C/C(=O)C
Computed Properties
- Exact Mass: 140.04734
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Boiling Point: 309.4±25.0 °C(Predicted)
- PSA: 54.37
- pka: 4.23±0.10(Predicted)
2,4-Heptadienoic acid, 6-oxo-, (E,E)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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